Cas no 2580100-14-5 ((3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid)

• Product Name: (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid
• CAS No: 2580100-14-5
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5562607
• PubChem ID: 165892744
• Update Time: 2025-06-10

(3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580100-14-5
• EN300-27727057
• rac-(3R,5R)-5-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}morpholine-3-carboxylic acid
• (3R,5R)-5-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}morpholine-3-carboxylic acid
• EN300-27733283
• (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid

• Inchi： 1S/C22H23NO5/c1-2-14-11-27-13-20(21(24)25)23(14)22(26)28-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,24,25)/t14-,20-/m1/s1
• InChI Key： YNQCIFOCNYOIIV-JLTOFOAXSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](CC)C1

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Additional information on (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid

Comprehensive Overview of (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid (CAS No. 2580100-14-5)

The compound (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid (CAS No. 2580100-14-5) is a highly specialized chiral morpholine derivative with significant applications in pharmaceutical research and peptide synthesis. Its unique structural features, including the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the ethyl-substituted morpholine ring, make it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and drug discovery, aligning with the growing demand for enantioselective methodologies in modern organic chemistry.

One of the key reasons for the prominence of CAS No. 2580100-14-5 is its utility in peptide coupling reactions. The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS). This aligns with current trends in biotechnology, where peptides are increasingly explored for therapeutic applications, including cancer treatment and immune modulation. The compound's chiral purity and stereochemical integrity further enhance its appeal in the synthesis of complex peptide-based drugs.

In addition to its pharmaceutical applications, (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid is also of interest in material science. Its rigid morpholine scaffold and functional groups allow for the design of novel polymers and supramolecular architectures. This versatility has sparked interest among researchers working on smart materials and drug delivery systems, particularly in the context of targeted therapy and controlled release formulations.

The synthesis and characterization of CAS No. 2580100-14-5 often involve advanced analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's high purity and stereochemical consistency, which are critical for its performance in sensitive applications. Recent advancements in flow chemistry and continuous manufacturing have further optimized the production of such intermediates, addressing the need for scalable and cost-effective processes in the pharmaceutical industry.

From an environmental and regulatory perspective, (3R,5R)-5-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid is generally regarded as safe for laboratory use when handled according to standard protocols. Its non-toxic profile and compatibility with green chemistry principles make it a sustainable choice for researchers aiming to minimize their ecological footprint. This aspect is particularly relevant given the increasing focus on sustainable chemistry and green synthesis in both academia and industry.

In summary, CAS No. 2580100-14-5 represents a critical building block in modern synthetic chemistry, with broad applications spanning pharmaceuticals, biotechnology, and material science. Its unique structural attributes, combined with its compatibility with cutting-edge synthetic methodologies, position it as a compound of enduring relevance in scientific research. As the demand for chiral intermediates and peptide-based therapeutics continues to rise, this compound is poised to play an even more significant role in advancing innovation across multiple disciplines.